Cas no 2248333-23-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenoxy)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenoxy)propanoate
• CAS No: 2248333-23-3
• MF: C₁₇H₁₁Cl₂NO₅
• MW: 380.178942918777
• CID: 5889131
• PubChem ID: 165860217
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517608
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenoxy)propanoate
• 2248333-23-3

• Inchi： 1S/C17H11Cl2NO5/c1-9(24-10-6-7-13(18)14(19)8-10)17(23)25-20-15(21)11-4-2-3-5-12(11)16(20)22/h2-9H,1H3
• InChI Key： YJTTUCRTEJVZER-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)Cl

Computed Properties

• Exact Mass: 379.0014278g/mol
• Monoisotopic Mass: 379.0014278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenoxy)propanoate

Compound CAS No 2248333-23-3: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-(3,4-Dichlorophenoxy)Propanoate

The compound with CAS No 2248333-23-3, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenoxy)propanoate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its complex molecular structure and its potential applications in advanced chemical systems.

Structural Insights and Synthesis

The molecule features a dihydroisoindole core, which is a bicyclic structure with two oxygen atoms in the dioxo positions. This core is connected to a dichlorophenoxy propanoate group via an ester linkage. The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity.

Recent advancements in catalytic methods have enabled more efficient syntheses of similar compounds. For instance, the use of transition metal catalysts has been reported to significantly enhance the yield and purity of isoindole derivatives. These methods are particularly relevant for the production of 1,3-dioxo isoindole esters, which are valuable intermediates in pharmaceutical and agrochemical industries.

Applications in Material Science

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The dichlorophenoxy propanoate group imparts unique electronic properties to the molecule, making it suitable for use in semiconducting polymers and organic light-emitting diodes (OLEDs). Recent studies have demonstrated that derivatives of this compound can exhibit excellent charge transport properties when incorporated into thin-film transistor (TFT) devices.

In addition to its electronic applications, this compound has shown potential in the development of stimuli-responsive materials. Its ability to undergo reversible structural changes under specific conditions makes it a candidate for smart materials used in sensors and actuators.

Biological Activity and Toxicology

The biological activity of 1,3-dioxo isoindole esters has been a subject of recent research interest. Studies have indicated that these compounds may exhibit moderate anti-inflammatory and antioxidant properties due to their ability to scavenge free radicals and inhibit inflammatory pathways.

However, toxicity studies are still limited for this specific compound. Preliminary data suggest that exposure to high concentrations may lead to cytotoxic effects in certain cell lines. Further research is required to fully understand its safety profile and potential environmental impact.

Environmental Impact and Degradation

The environmental fate of 1,3-dioxo isoindole esters is another critical area of study. Recent investigations have focused on their biodegradation pathways under aerobic and anaerobic conditions. Results indicate that these compounds can undergo microbial degradation under specific environmental conditions, though the rate varies depending on pH levels and microbial communities.

Efforts are also underway to develop green synthesis methods for this compound to minimize its environmental footprint. Techniques such as microwave-assisted synthesis and enzymatic catalysis are being explored as sustainable alternatives to traditional chemical processes.

Conclusion

The compound with CAS No 2248333-23-6 stands at the intersection of cutting-edge chemistry and material science innovation. Its unique structure endows it with versatile properties that make it a valuable asset in multiple industries. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing modern technology while addressing pressing environmental concerns.